Cas no 919800-81-0 (1H-1,2,4-Triazole, 1-(7-phenylheptyl)-)

• Product name: 1H-1,2,4-Triazole, 1-(7-phenylheptyl)-
• CAS No: 919800-81-0
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 760629
• PubChem ID: 71424696

1H-1,2,4-Triazole, 1-(7-phenylheptyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(7-phenylheptyl)-
• 1-(7-phenylheptyl)-1,2,4-triazole
• 919800-81-0
• DTXSID50843489
• 1-(7-Phenylheptyl)-1H-1,2,4-triazole

• Inchi： InChI=1S/C15H21N3/c1(3-8-12-18-14-16-13-17-18)2-5-9-15-10-6-4-7-11-15/h4,6-7,10-11,13-14H,1-3,5,8-9,12H2
• InChI Key： YQRJAERLSOAXTL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCCCCCCN2C=NC=N2

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 30.7Ų